N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea

• IUPAC Name: 1-[(1,3-diphenylpyrazol-4-yl)methyl]-3-propylurea
• InChI: InChI=1S/C20H22N4O/c1-2-13-21-20(25)22-14-17-15-24(18-11-7-4-8-12-18)23-19(17)16-9-5-3-6-10-16/h3-12,15H,2,13-14H2,1H3,(H2,21,22,25)
• InChI Key: USQYEHRIFRFFKG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NCC1=CN(N=C1C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea, also known as DPPU, is a chemical compound that has been widely used in scientific research. This compound is a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid.

Mechanism of Action

N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea acts as a selective antagonist of TRPV1 channels by binding to the channel and preventing its activation by various stimuli, including heat, capsaicin, and acid. This results in the inhibition of the influx of calcium ions into the cell, which is a key step in the activation of TRPV1 channels. The inhibition of TRPV1 channels by N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea leads to the reduction of pain and inflammation in various animal models.
Biochemical and Physiological Effects:
N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has been shown to have various biochemical and physiological effects. In animal models, N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has been shown to reduce pain and inflammation by inhibiting the activation of TRPV1 channels. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has also been shown to regulate blood pressure by inhibiting the activation of TRPV1 channels in the renal system. Additionally, N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has been shown to regulate body temperature by inhibiting the activation of TRPV1 channels in the hypothalamus.

Advantages and Limitations for Lab Experiments

N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has several advantages for lab experiments. It is a selective antagonist of TRPV1 channels, which allows for the specific inhibition of this channel without affecting other channels or receptors. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea also has some limitations. It is not very water-soluble, which can make it difficult to administer in some experiments. Additionally, N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the research on N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea. One direction is to further study the role of TRPV1 channels in various physiological processes, including pain sensation, inflammation, and thermoregulation. Another direction is to develop more potent and selective TRPV1 antagonists that can be used in clinical settings. Additionally, the development of more water-soluble and longer-lasting TRPV1 antagonists could also improve the effectiveness of these compounds in experiments. Finally, the use of N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea and other TRPV1 antagonists in combination with other drugs could lead to new therapeutic approaches for various diseases.

Scientific Research Applications

N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has been widely used in scientific research as a TRPV1 antagonist. TRPV1 channels are involved in various physiological processes, including pain sensation, inflammation, and thermoregulation. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has been shown to be effective in reducing pain and inflammation in animal models of various diseases, including arthritis, neuropathic pain, and colitis. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-N'-propylurea has also been used to study the role of TRPV1 channels in thermoregulation and the regulation of blood pressure.